Cas no 890092-44-1 (5-amino-4-methylpyridine-3-carboxylic acid)

• Product Name: 5-amino-4-methylpyridine-3-carboxylic acid
• CAS No: 890092-44-1
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• MDL: MFCD07439974
• CID: 3158130
• PubChem ID: 7060677
• Update Time: 2025-11-02

5-amino-4-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methyl-nicotinic acid
• F1957-0024
• 5-amino-4-methylpyridine-3-carboxylic acid
• 5-Amino-4-methylnicotinicacid
• SB39656
• EN300-124507
• AT32621
• 890092-44-1
• 5-Amino-4-methylnicotinic acid
• AKOS002666157
• MFCD07439974
• DB-185724
• XDKILAGIFJBHEA-UHFFFAOYSA-N
• SCHEMBL2324842
• 891-172-3
• QKB09244

• MDL： MFCD07439974
• Inchi： 1S/C7H8N2O2/c1-4-5(7(10)11)2-9-3-6(4)8/h2-3H,8H2,1H3,(H,10,11)
• InChI Key： XDKILAGIFJBHEA-UHFFFAOYSA-N
• SMILES： OC(C1C=NC=C(C=1C)N)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-amino-4-methylpyridine-3-carboxylic acid

Recent Advances in the Study of 5-amino-4-methylpyridine-3-carboxylic acid (CAS: 890092-44-1)

The compound 5-amino-4-methylpyridine-3-carboxylic acid (CAS: 890092-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core with amino and carboxylic acid functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the role of 5-amino-4-methylpyridine-3-carboxylic acid as a building block for the synthesis of more complex molecules. Researchers have explored its utility in the development of kinase inhibitors, given its structural similarity to known kinase-binding motifs. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of protein kinases, suggesting its potential as a scaffold for anticancer drug development.

In addition to its applications in kinase inhibition, recent investigations have highlighted the compound's potential in antimicrobial therapy. A study conducted by a team at the University of Cambridge revealed that certain derivatives of 5-amino-4-methylpyridine-3-carboxylic acid displayed significant activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Another notable advancement is the development of novel synthetic routes for 5-amino-4-methylpyridine-3-carboxylic acid. A 2024 paper in Organic Letters described a highly efficient, one-pot synthesis method that significantly improves yield and reduces production costs. This methodological breakthrough is expected to facilitate broader research and application of this compound in both academic and industrial settings.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 5-amino-4-methylpyridine-3-carboxylic acid derivatives. These studies, published in Drug Metabolism and Disposition, indicate that the compound exhibits favorable bioavailability and metabolic stability, making it a promising candidate for further drug development.

Looking forward, researchers are particularly excited about the potential of 5-amino-4-methylpyridine-3-carboxylic acid in targeted therapy. Its modular structure allows for precise modifications to enhance selectivity for specific biological targets. Several pharmaceutical companies have reportedly initiated preclinical studies on derivatives of this compound for various indications, including inflammatory diseases and neurological disorders.

In conclusion, the growing body of research on 5-amino-4-methylpyridine-3-carboxylic acid (CAS: 890092-44-1) underscores its importance as a versatile scaffold in medicinal chemistry. The recent advances in its synthesis, biological evaluation, and potential therapeutic applications position this compound as a significant focus area for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles.